molecular formula C4H3Cl2N3 B8037550 4,6-Dichloropyridazin-3-amine CAS No. 1161847-28-4

4,6-Dichloropyridazin-3-amine

Cat. No. B8037550
CAS RN: 1161847-28-4
M. Wt: 163.99 g/mol
InChI Key: KHWQTMSISRCANV-UHFFFAOYSA-N
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Description

4,6-Dichloropyridazin-3-amine is a chemical compound with the molecular formula C4H3Cl2N3 . It is used in laboratory chemicals and the manufacture of chemical compounds .


Synthesis Analysis

The synthesis of 4,6-Dichloropyridazin-3-amine involves aza-Diels-Alder reaction of 1,2,3-triazines with 1-propynylamines. This reaction is highly regioselective and yields 6-aryl-pyridazin-3-amines under neutral conditions. The reaction offers good functional group compatibility, broad substrate scope, and simple, metal-free, and neutral reaction conditions .


Molecular Structure Analysis

The molecular structure of 4,6-Dichloropyridazin-3-amine is characterized by the presence of chlorine, nitrogen, and hydrogen atoms. The InChI code for this compound is 1S/C4H3Cl2N3/c5-2-1-3(6)8-9-4(2)7/h1H, (H2,7,9) and the InChI key is KHWQTMSISRCANV-UHFFFAOYSA-N . The compound has a molecular weight of 163.99 g/mol .


Physical And Chemical Properties Analysis

4,6-Dichloropyridazin-3-amine is a solid substance . It has a molecular weight of 163.99 g/mol . The compound has a boiling point of 362.6±37.0 C at 760 mmHg . It should be stored at -20C, sealed storage, away from moisture and light .

Safety and Hazards

4,6-Dichloropyridazin-3-amine is classified as toxic. It is harmful if swallowed and may cause skin irritation, serious eye irritation, and respiratory irritation . Safety precautions include wearing protective gloves, protective clothing, eye protection, and face protection. If in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do, and continue rinsing .

properties

IUPAC Name

4,6-dichloropyridazin-3-amine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H3Cl2N3/c5-2-1-3(6)8-9-4(2)7/h1H,(H2,7,9)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KHWQTMSISRCANV-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C(=NN=C1Cl)N)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H3Cl2N3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

163.99 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4,6-Dichloropyridazin-3-amine

CAS RN

1161847-28-4
Record name 4,6-dichloropyridazin-3-amine
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